Cas no 1021206-62-1 (2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide)

• Product Name: 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide
• CAS No: 1021206-62-1
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 6586595
• PubChem ID: 42226816
• Update Time: 2025-06-09

2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide
• F5284-0075
• VU0640482-1
• 1021206-62-1
• N-(4-(N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)isobutyramide
• 2-methyl-N-[4-[2-(6-oxopyridazin-1-yl)ethylsulfamoyl]phenyl]propanamide
• AKOS024505095

• Inchi： 1S/C16H20N4O4S/c1-12(2)16(22)19-13-5-7-14(8-6-13)25(23,24)18-10-11-20-15(21)4-3-9-17-20/h3-9,12,18H,10-11H2,1-2H3,(H,19,22)
• InChI Key： YRGWHEGUHUMQQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C)C)=O)(NCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide

Research Briefing on 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide (CAS: 1021206-62-1)

In recent years, the compound 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide (CAS: 1021206-62-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide involves a multi-step process that includes the formation of the pyridazinone core followed by sulfonamide linkage. Recent studies have optimized this synthesis to improve yield and purity, which is critical for subsequent biological testing. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for further research.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory and proliferative pathways. In vitro studies have revealed its ability to selectively target cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), both of which are implicated in chronic inflammatory diseases and certain cancers. The compound's dual inhibitory action suggests its potential as a multi-target therapeutic agent, although further in vivo studies are required to validate these findings.

Recent preclinical evaluations have explored the pharmacokinetic properties of 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and moderate plasma half-life, making it a viable candidate for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future studies.

In addition to its enzymatic inhibition, this compound has also been investigated for its role in modulating receptor-mediated signaling pathways. For instance, it has shown affinity for certain G-protein-coupled receptors (GPCRs) that are involved in pain perception and immune response. These findings open new avenues for its application in pain management and autoimmune disorders, although detailed mechanistic studies are still underway.

The therapeutic potential of 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide extends beyond inflammation and pain. Emerging research suggests its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier (BBB) and modulate neuroinflammatory pathways could be advantageous. Animal models of Alzheimer's disease and multiple sclerosis have shown promising results, though clinical translation remains a significant hurdle.

Despite its potential, several challenges must be overcome before this compound can progress to clinical trials. These include optimizing its selectivity to minimize off-target effects, improving its metabolic stability, and ensuring scalability in synthesis. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these issues and accelerate the development of this promising therapeutic agent.

In conclusion, 2-methyl-N-(4-{[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]sulfamoyl}phenyl)propanamide (CAS: 1021206-62-1) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activity and potential therapeutic applications make it a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full potential and translating these findings into clinically viable treatments.